Cas no 2189497-74-1 (2-(Oxolan-3-yloxy)quinoline)

• Product Name: 2-(Oxolan-3-yloxy)quinoline
• CAS No: 2189497-74-1
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5325075
• Update Time: 2025-06-25

2-(Oxolan-3-yloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yloxy)quinoline
• 2-(Oxolan-3-yloxy)quinoline

• Inchi： 1S/C13H13NO2/c1-2-4-12-10(3-1)5-6-13(14-12)16-11-7-8-15-9-11/h1-6,11H,7-9H2
• InChI Key： APBSXBDTEXXSEU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=CC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.5
• Topological Polar Surface Area: 31.4

Additional information on 2-(Oxolan-3-yloxy)quinoline

Professional Introduction to Compound with CAS No. 2189497-74-1 and Product Name: 2-(Oxolan-3-yloxy)quinoline

The compound with the CAS number 2189497-74-1 and the product name 2-(Oxolan-3-yloxy)quinoline represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The integration of a quinoline moiety with an oxolan ring system introduces novel interactions that may enhance binding affinity and selectivity, making it a promising candidate for further exploration.

In recent years, quinoline derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. The structural modification of quinoline by incorporating heterocyclic ethers, such as the oxolan group in 2-(Oxolan-3-yloxy)quinoline, can lead to enhanced pharmacological profiles. The oxolan ring, known for its ability to form stable complexes with biological targets, provides a versatile scaffold for designing molecules with improved solubility and metabolic stability.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The presence of the oxolan-3-yloxy substituent in 2-(Oxolan-3-yloxy)quinoline is particularly noteworthy, as it may contribute to favorable pharmacokinetic properties. Studies have demonstrated that such modifications can improve oral bioavailability and reduce toxicity, which are critical factors in the development of new therapeutics.

One of the most exciting aspects of 2-(Oxolan-3-yloxy)quinoline is its potential in targeting specific enzymes and receptors involved in disease pathways. For instance, quinoline derivatives have been shown to interact with kinases and other enzymes implicated in cancer progression. The oxolan group may enhance these interactions by increasing binding affinity or altering the conformational dynamics of the target protein. This opens up new avenues for developing inhibitors that could disrupt disease-related signaling networks.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-(Oxolan-3-yloxy)quinoline at the molecular level. Molecular docking studies have revealed that this compound can bind to various biological targets with high specificity. These simulations have provided valuable insights into the binding mechanism, helping researchers design more effective analogs with improved therapeutic potential.

The synthesis of 2-(Oxolan-3-yloxy)quinoline involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the oxolan ring requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core quinoline scaffold, followed by functionalization to introduce the oxolan-3-yloxy moiety. These synthetic strategies underscore the importance of innovation in accessing novel chemical entities.

In conclusion, 2-(Oxolan-3-yloxy)quinoline (CAS No. 2189497-74-1) represents a compelling example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique combination of a quinoline core and an oxolan substituent offers exciting possibilities for drug development across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic methodologies, compounds like 2-(Oxolan-3-yloxy)quinoline are poised to play a pivotal role in advancing medical science.